Cas no 15302-05-3 (4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester)

4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester structure
15302-05-3 structure
Product name:4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester
CAS No:15302-05-3
MF:C32H36N2O2
MW:480.640448570251
CID:168152
PubChem ID:189909

4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester
    • Butyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-4-piperidinecarboxy late
    • 1-(3-Cyano-3,3-diphenylpropyl)-4-phenylpiperidin-4-carbonsaeure-butylester
    • Butoxylate [INN]
    • Butoxylato
    • Butoxylatum
    • Butyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenylpiperidine-4-carboxylate
    • Butyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenylpiperidine-4-carboxylate.
    • R 1319
    • UNII-13H7H1ET2J
    • Q27251518
    • NS00123557
    • SCHEMBL241324
    • 13H7H1ET2J
    • CHEMBL2104210
    • 15302-05-3
    • Butoxylate
    • DTXSID20864580
    • Inchi: InChI=1S/C32H36N2O2/c1-2-3-25-36-30(35)31(27-13-7-4-8-14-27)19-22-34(23-20-31)24-21-32(26-33,28-15-9-5-10-16-28)29-17-11-6-12-18-29/h4-18H,2-3,19-25H2,1H3
    • InChI Key: MQWDTXAOPTYTLC-UHFFFAOYSA-N
    • SMILES: CCCCOC(C1(C2=CC=CC=C2)CCN(CCC(C2=CC=CC=C2)(C#N)C2=CC=CC=C2)CC1)=O

Computed Properties

  • Exact Mass: 480.27788
  • Monoisotopic Mass: 480.277678
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 11
  • Complexity: 696
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.3
  • XLogP3: 6.6

Experimental Properties

  • Density: 1.102
  • Boiling Point: 621.7°Cat760mmHg
  • Flash Point: 329.8°C
  • Refractive Index: 1.568
  • PSA: 53.33

4-Piperidinecarboxylicacid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, butyl ester Related Literature

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